N,N-dibutyl-2-(3-chlorophenoxy)propanamide

• Molecular Formula: C17H26ClNO2
• Molecular Weight: 311.8 g/mol
• IUPAC Name: N,N-dibutyl-2-(3-chlorophenoxy)propanamide
• InChI: InChI=1S/C17H26ClNO2/c1-4-6-11-19(12-7-5-2)17(20)14(3)21-16-10-8-9-15(18)13-16/h8-10,13-14H,4-7,11-12H2,1-3H3
• InChI Key: ISCISYOQBNFORV-UHFFFAOYSA-N
• SMILES: CCCCN(CCCC)C(=O)C(C)OC1=CC(=CC=C1)Cl

Description

N,N-dibutyl-2-(3-chlorophenoxy)propanamide, commonly known as DCPA, is a herbicide that is widely used in agriculture. It is a selective herbicide that targets broadleaf weeds and is particularly effective against weeds in turfgrass, ornamental plants, and non-crop areas. DCPA is also used as a pre-emergent herbicide, which means that it is applied to the soil before the weeds germinate.

Mechanism of Action

DCPA works by inhibiting the growth of weeds. It does this by interfering with the formation of the cell wall in the roots of the plants. This prevents the plants from absorbing water and nutrients, which ultimately leads to their death.
Biochemical and Physiological Effects:
DCPA has been shown to have minimal toxicity to mammals and birds. However, it can be toxic to aquatic organisms and should be used with caution near bodies of water. DCPA has also been shown to have a low potential for bioaccumulation in the environment.

Advantages and Limitations for Lab Experiments

One advantage of using DCPA in lab experiments is that it is a selective herbicide, meaning that it only targets certain types of weeds. This makes it easier to study the effects of the herbicide on specific plants. However, one limitation of using DCPA in lab experiments is that it may not accurately reflect the effects of the herbicide in a real-world setting. Factors such as soil type, temperature, and moisture levels can all affect the efficacy of the herbicide.

Future Directions

There are several potential future directions for research on DCPA. One area of interest is the development of new formulations of the herbicide that are more effective and environmentally friendly. Another area of interest is the study of the long-term effects of DCPA on soil health and microbial communities. Additionally, there is a need for more research on the potential effects of DCPA on non-target organisms, such as pollinators.

Synthesis Methods

DCPA can be synthesized by reacting 3-chlorophenol with n-butyl lithium to form 3-chlorophenyllithium. The 3-chlorophenyllithium is then reacted with 2-bromo-2-methylpropionic acid tert-butyl ester to form N-tert-butyl-3-chloro-2-hydroxypropylamine. This compound is then reacted with n-butylamine to form DCPA.

Scientific Research Applications

DCPA has been extensively studied for its herbicidal properties. It has been shown to be effective against a wide variety of broadleaf weeds, including dandelion, clover, and chickweed. DCPA is also effective against certain grassy weeds, such as annual bluegrass and crabgrass. In addition to its use as a herbicide, DCPA has also been studied for its potential as a fungicide.